Cas no 130953-29-6 (Pyrano[4,3-c]pyrazole,2,4,6,7-tetrahydro-6,6-dimethyl-3-[4-(1-methylethoxy)phenyl]-2-phenyl-)

• Product Name: Pyrano[4,3-c]pyrazole,2,4,6,7-tetrahydro-6,6-dimethyl-3-[4-(1-methylethoxy)phenyl]-2-phenyl-
• CAS No: 130953-29-6
• MF: C₂₃H₂₆N₂O₂
• MW: 362.464745998383
• CID: 193073
• PubChem ID: 3076375
• Update Time: 2025-04-19

Pyrano[4,3-c]pyrazole,2,4,6,7-tetrahydro-6,6-dimethyl-3-[4-(1-methylethoxy)phenyl]-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrano[4,3-c]pyrazole,2,4,6,7-tetrahydro-6,6-dimethyl-3-[4-(1-methylethoxy)phenyl]-2-phenyl-
• 6,6-dimethyl-2-phenyl-3-(4-propan-2-yloxyphenyl)-4,7-dihydropyrano[4,3-c]pyrazole
• 130953-29-6
• 6,6-Dimethyl-3-(4-(1-methylethoxy)phenyl)-2-phenyl-2,4,6,7-tetrahydro-pyrano(4,3-c)pyrazole
• DTXSID60156810
• Pyrano(4,3-c)pyrazole, 2,4,6,7-tetrahydro-6,6-dimethyl-3-(4-(1-methylethoxy)phenyl)-2-phenyl-
• BRN 4763752

• Inchi： 1S/C23H26N2O2/c1-16(2)27-19-12-10-17(11-13-19)22-20-15-26-23(3,4)14-21(20)24-25(22)18-8-6-5-7-9-18/h5-13,16H,14-15H2,1-4H3
• InChI Key： XWOJKEVORNWXTD-UHFFFAOYSA-N
• SMILES： O1CC2=C(C3C=CC(=CC=3)OC(C)C)N(C3C=CC=CC=3)N=C2CC1(C)C

Computed Properties

• Exact Mass: 362.19958
• Monoisotopic Mass: 362.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.28